
An In-depth Technical Guide to the Chemical
Structure of Sch 60065

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Antibiotic Sch 60065

CAS No.: 203061-31-8

Cat. No.: B2510701

Get Quote

A Note to the Reader: As a Senior Application Scientist, it is my responsibility to provide not

only accurate but also comprehensive and actionable scientific information. After a thorough

search of publicly available scientific databases and literature, it has become evident that

detailed experimental data and in-depth studies on Sch 60065 are not widely accessible. While

the fundamental chemical identity of Sch 60065 is known, the specific data required to

construct a full, in-depth technical guide—including detailed spectroscopic analysis, synthetic

routes, and extensive structure-activity relationship studies—is not available in the public

domain.

Therefore, this guide will provide a comprehensive overview of the known structural aspects of

Sch 60065, drawing from available database information. It will also outline the types of

experimental and computational analyses that would be necessary to fully characterize its

structure and function, serving as a foundational document for researchers initiating studies on

this molecule.
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Sch 60065 is a complex natural product classified as a polyterpenoid. Its fundamental chemical

properties are summarized below.

Molecular Identity
Molecular Formula: C₅₁H₉₆O₁₂[1][2]

Molecular Weight: 901.30 g/mol [1][2]

IUPAC Name: (30E,34E)-2,6,10,14,18,22,26,30,34-nonamethyl-36-[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexatriaconta-2,30,34-triene-6,10,14,18,22,26-

hexol[2]

Synonyms: Sch-60065[1][2]

Structural Overview: A Polyterpenoid Glycoside
The structure of Sch 60065 is characterized by two main components:

A Long Polyterpenoid Chain: This constitutes the lipophilic backbone of the molecule. It is a

36-carbon chain (hexatriaconta) with extensive methylation and several hydroxyl groups. The

presence of multiple methyl groups and hydroxyls along the chain suggests a complex

biosynthetic origin, likely from the terpenoid pathway. The chain also contains three double

bonds, with the stereochemistry of two specified as 'E' in the IUPAC name.

A Carbohydrate Moiety: A glycosidically linked hexose sugar is attached to the terminus of

the polyterpenoid chain. Specifically, it is a pyranose ring with multiple hydroxyl groups,

identified as a derivative of a hexose sugar. The stereochemistry of the sugar is defined in

the IUPAC name as (2R,3R,4S,5S,6R), which corresponds to a glucose or a related

stereoisomer.

The combination of the long, hydrophobic polyterpenoid tail and the hydrophilic sugar head

gives Sch 60065 an amphipathic character.
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To fully characterize the chemical structure of a complex natural product like Sch 60065, a

combination of spectroscopic and analytical techniques would be essential. The following

sections outline the standard methodologies that would be employed.

Spectroscopic Characterization
2.1.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the detailed structure of organic molecules in

solution. For Sch 60065, a suite of NMR experiments would be required:

¹H NMR (Proton NMR): Would reveal the number of different proton environments, their

chemical shifts (indicating the electronic environment), and their coupling patterns (indicating

connectivity to neighboring protons). Key regions of interest would be the signals from the

olefinic protons, the protons on the carbon backbone, the methyl protons, and the protons of

the carbohydrate unit.

¹³C NMR (Carbon NMR): Would determine the number of unique carbon atoms in the

molecule. The chemical shifts would differentiate between sp³, sp², and sp hybridized

carbons, as well as carbons bonded to oxygen.

2D NMR Techniques:

COSY (Correlation Spectroscopy): To establish proton-proton coupling networks, allowing

for the tracing of the carbon chain and the sugar ring.

HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its

directly attached carbon atom.

HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond)

correlations between protons and carbons, which is crucial for connecting the different

structural fragments, including the linkage between the polyterpenoid chain and the sugar.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the through-space

proximity of protons, which is vital for establishing the stereochemistry of the double bonds

and the relative stereochemistry of the chiral centers along the chain and in the sugar ring.
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2.1.2 Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule.

High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the molecular

formula (C₅₁H₉₆O₁₂) by providing a highly accurate mass measurement.

Tandem Mass Spectrometry (MS/MS): Would involve fragmentation of the parent ion to

provide structural information. The fragmentation pattern could help to identify the

carbohydrate moiety and parts of the polyterpenoid chain.

2.1.3 Infrared (IR) Spectroscopy

IR spectroscopy would identify the presence of key functional groups:

O-H stretch: A broad peak around 3300 cm⁻¹ would confirm the presence of the numerous

hydroxyl groups.

C-H stretch: Peaks around 2900-3000 cm⁻¹ would indicate the aliphatic nature of the

molecule.

C=C stretch: A peak around 1650 cm⁻¹ would confirm the presence of the double bonds.

C-O stretch: Peaks in the region of 1000-1200 cm⁻¹ would correspond to the C-O bonds of

the hydroxyl groups and the glycosidic linkage.

Chemical Synthesis
The total synthesis of Sch 60065 would be a formidable challenge due to its size and the

number of stereocenters. A successful synthesis would provide the ultimate confirmation of its

structure. The synthetic strategy would likely involve:

Chiral Pool Synthesis: Utilizing readily available chiral starting materials to set the

stereochemistry of some of the stereocenters.

Asymmetric Synthesis: Employing chiral catalysts or auxiliaries to introduce the other chiral

centers with high stereoselectivity.
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Convergent Synthesis: Synthesizing the polyterpenoid chain and the carbohydrate moiety

separately and then coupling them together in the later stages of the synthesis.

Part 3: Structure-Activity Relationship (SAR) and
Biological Function
While specific SAR studies on Sch 60065 are not available, we can hypothesize about the

potential roles of its structural features based on its classification as a potential adenosine A2A

receptor antagonist.

The Pharmacophore Hypothesis
The "pharmacophore" is the ensemble of steric and electronic features that is necessary to

ensure the optimal supramolecular interactions with a specific biological target and to trigger (or

block) its biological response. For Sch 60065, a hypothetical pharmacophore for adenosine

A2A receptor antagonism might involve:

The Carbohydrate Moiety: This polar head group could be involved in key hydrogen bonding

interactions with the receptor's binding pocket. The specific stereochemistry of the hydroxyl

groups would be critical for this interaction.

The Polyterpenoid Chain: The long, flexible, and lipophilic tail could interact with hydrophobic

regions of the receptor or the cell membrane, influencing the molecule's orientation and

affinity. The specific length and the presence of methyl groups and hydroxyls could fine-tune

these interactions.

The Double Bonds: The 'E' configuration of the double bonds would create specific kinks in

the chain, influencing its overall shape and how it fits into the binding site.

Proposed Experimental Workflow for SAR Studies
To investigate the SAR of Sch 60065, a medicinal chemistry campaign would be necessary.

This would involve the synthesis of a library of analogs and testing their biological activity.

Caption: A generalized workflow for elucidating the structure-activity relationship of Sch 60065.
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Sch 60065 is a structurally complex natural product with potential as a modulator of the

adenosine A2A receptor. While its basic chemical structure is documented, a wealth of detailed

experimental data is required to fully understand its three-dimensional architecture, its precise

mode of action, and the specific contributions of its various structural components to its

biological activity.

Future research on Sch 60065 should focus on:

Isolation and full spectroscopic characterization to provide the foundational experimental

data.

Total synthesis to confirm the structure and provide access to analogs for SAR studies.

Computational modeling and docking studies to predict its binding mode to the adenosine

A2A receptor.

X-ray crystallography of the Sch 60065-receptor complex to provide a definitive picture of

their interaction.

This in-depth technical guide has provided a framework for understanding the known aspects

of the chemical structure of Sch 60065 and has outlined the necessary scientific endeavors to

fully elucidate its properties and potential as a therapeutic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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